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Sodium cacodylate buffer is a widely used buffer system in electron microscopy for the
preparation of biological samples. Its ability to maintain a stable pH in the physiological range
of 7.2-7.4, coupled with its compatibility with aldehyde fixatives, makes it a preferred choice for
preserving the ultrastructure of cells and tissues.[1][2][3][4] Unlike phosphate buffers, sodium
cacodylate does not precipitate in the presence of calcium ions and is less likely to support
microbial growth, ensuring the integrity of the samples during the fixation process.[2][5]
However, it is crucial to note that sodium cacodylate is toxic due to its arsenic content and
requires careful handling and disposal.[5][6][7][8]

These application notes provide detailed protocols for the preparation of sodium cacodylate
buffer, including stock and working solutions, with a focus on achieving the desired molarity and
pH for optimal sample preservation in electron microscopy.

Data Presentation: Buffer Recipes

The following tables summarize the quantitative data for preparing sodium cacodylate buffer
stock and working solutions at various molarities and a standard pH of 7.4.

Table 1: Preparation of 0.2 M Sodium Cacodylate Stock Solution (pH 7.4)
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Reagent Molecular Weight Amount for 500 mL
Sodium Cacodylate
) 214.03 g/mol 214¢g
(Trihydrate)
Distilled Water (dHz20) - ~450 mL

1 M Hydrochloric Acid (HCI) -

Approx. 8 mL (adjust to pH)

Distilled Water (dH20) -

To a final volume of 500 mL

Source: Adapted from various protocols.[9]

Table 2: Preparation of 0.3 M Sodium Cacodylate Stock Solution (pH 7.4)

Reagent Molecular Weight Amount for 1000 mL
Sodium Cacodylate
) 214.03 g/mol 64.209 g
(Trihydrate)
Distilled Water (dH20) - 900 mL

Concentrated Hydrochloric
Acid (HCI) (~12.1 M)

Approx. 1.3-1.4 mL (adjust to
pH)

Distilled Water (dH20) -

To a final volume of 1000 mL

Source: Adapted from various protocols.[6][8][10]

Table 3: Preparation of 0.1 M Sodium Cacodylate Working Solution (pH 7.4) from a 0.2 M

Stock Solution

Reagent Volume
0.2 M Sodium Cacodylate Stock Solution (pH
50 mL
7.4)
Distilled Water (dH20) 50 mL
Total Volume 100 mL
© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://biotech.unl.edu/tem-fixation-protocols-microscopy/
https://www.benchchem.com/product/b1681037?utm_src=pdf-body
https://www.researchgate.net/publication/372359420_03M_Sodium_Cacodylate_Buffer_pH_74_Stock_Solution_Recipe_v1
https://www.protocols.io/view/0-3m-sodium-cacodylate-buffer-ph-7-4-stock-solutio-b8afrsbn.pdf
https://www.peeref.com/protocols/12060
https://www.benchchem.com/product/b1681037?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681037?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Source: This is a standard dilution calculation.

Experimental Protocols

Preparation of 0.2 M Sodium Cacodylate Stock Solution
(pH 7.4)

This protocol outlines the steps to prepare a 0.2 M sodium cacodylate stock solution, which
can be stored and diluted to the desired working concentration.

Materials:

Sodium Cacodylate (Trihydrate) (FW: 214.03 g/mol )

« Distilled or deionized water (dH20)

e 1 M Hydrochloric Acid (HCI)

e 500 mL volumetric flask

o Beaker

e Magnetic stirrer and stir bar

e pH meter

o Graduated cylinders

o Pipettes

Procedure:

e Weigh out 21.4 g of sodium cacodylate (trihydrate) and transfer it to a beaker containing
approximately 450 mL of distilled water.

o Place the beaker on a magnetic stirrer and add a stir bar. Stir until the sodium cacodylate is
completely dissolved.

o Calibrate the pH meter according to the manufacturer's instructions.
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e While stirring, slowly add 1 M HCI to the solution to adjust the pH to 7.4. Monitor the pH
closely.

e Once the desired pH is reached, carefully transfer the solution to a 500 mL volumetric flask.

¢ Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric
flask to ensure all the buffer is transferred.

o Add distilled water to the volumetric flask until the volume reaches the 500 mL mark.
e Cap the flask and invert it several times to ensure the solution is thoroughly mixed.
« Verify the final pH of the solution.

o Store the 0.2 M sodium cacodylate stock solution in a tightly sealed container at 4°C.

Preparation of 0.1 M Sodium Cacodylate Working
Solution for Electron Microscopy

This protocol describes the dilution of the 0.2 M stock solution to a 0.1 M working solution,
which is commonly used for fixative preparation in electron microscopy.

Materials:

0.2 M Sodium Cacodylate Stock Solution (pH 7.4)

Distilled or deionized water (dH20)

100 mL graduated cylinder or volumetric flask

Pipettes
Procedure:

o Measure 50 mL of the 0.2 M sodium cacodylate stock solution using a graduated cylinder
or pipette and transfer it to a 100 mL graduated cylinder or volumetric flask.

e Add 50 mL of distilled water to the same cylinder or flask.
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e Mix the solution thoroughly by inverting the container several times.

e This 0.1 M sodium cacodylate buffer is now ready to be used for preparing fixative
solutions (e.g., with glutaraldehyde and/or paraformaldehyde) for your electron microscopy
samples.

Osmolarity Adjustment:

For optimal preservation of cellular structures, the osmolarity of the fixative solution (which
includes the buffer) should be slightly hypertonic to the sample. The osmolarity of the 0.1 M
sodium cacodylate buffer alone is approximately 186 mOsm. When preparing the final fixative
solution, the concentration of the fixative agent (e.g., glutaraldehyde) and any additives (e.g.,
sucrose, calcium chloride) must be considered to achieve the desired final osmolarity.[3]

Mandatory Visualization

Stock Solution Preparation (0.2 M) Working Solution Preparation (0.1 M)
1. Weigh Sodium . 3. Adjust pH to 7.4 4. Bring to Final o Use Stock 6. Dilute Stock 8. Ready for Use in
[ Cacodylate (2' Dissolve in dHz0 [ with HCI Volume with dH20 & SERaiiRe Solution with dH20 7. Mix Thoroughly Fixative Preparation

Click to download full resolution via product page

Caption: Workflow for preparing sodium cacodylate buffer.

Safety Precautions

Sodium cacodylate contains arsenic and is toxic and a potential carcinogen.[5][6][7][8] Always
handle this chemical with appropriate personal protective equipment (PPE), including gloves, a
lab coat, and safety glasses. Work in a well-ventilated area or a fume hood, especially when
handling the powdered form, to avoid inhalation.[5] Dispose of all solutions and contaminated
materials according to your institution's hazardous waste disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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